Cas no 3930-47-0 (2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol)

2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol structure

3930-47-0 structure

Product Name:2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol

CAS No:3930-47-0

MF:C₁₇H₁₉ClN₂OS

MW:334.863561868668

CID:1504365

PubChem ID:19828

Update Time:2025-04-21

2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol Chemical and Physical Properties

Names and Identifiers

- 2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol
- 10H-Phenothiazin-3-ol, 2-chloro-10-[3-(dimethylamino)propyl]-
- 2-chloro-10-[3-(dimethylamino)propyl]phenothiazin-3-ol
- PHENOTHIAZINE, 2-CHLORO-10-(3-(DIMETHYLAMINO)PROPYL)-3-HYDROXY-
- 3-HYDROXY-2-CHLOROPROMAZINE
- 3930-47-0
- DTXSID90192544
- 2-Chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol #
- 10H-Phenothiazin-3-ol, 2-chloro-10-(3-(dimethylamino)propyl)-
- 3-Hydroxychlorpromazine
- BRN 1224593
- SOUCXKDIHOVGPW-UHFFFAOYSA-N
- Phenothiazin-3-ol, 2-chloro-10-[3-(dimethylamino)propyl]-
- 2-Chloro-3-hydroxy-10-(3-(dimethylamino)propyl)phenothiazine
- NS00113917
- Q63399754
- Inchi： 1S/C17H19ClN2OS/c1-19(2)8-5-9-20-13-6-3-4-7-16(13)22-17-11-15(21)12(18)10-14(17)20/h3-4,6-7,10-11,21H,5,8-9H2,1-2H3
- InChI Key： SOUCXKDIHOVGPW-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN(C)C)O

Computed Properties

Exact Mass: 334.09087
Monoisotopic Mass: 334.091
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 52A^2

Experimental Properties

Density: 1.281
Boiling Point: 499.6°C at 760 mmHg
Flash Point: 256°C
Refractive Index: 1.644
PSA: 26.71

2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol Production Method

Production Method 1

50-53-3

3930-47-0

2095-62-7

3926-66-7

969-99-3

Reaction Conditions

1.1 Reagents: L-Ascorbic acid , Acetic acid , Sodium acetate , Trisodium EDTA , Manganese diacetate , Oxygen , Ferrous sulfate heptahydrate Solvents: Water ; 2 h, pH 4, 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8.5

Reference

: Synthesis of potential drug metabolites by a modified Udenfriend reaction

Slavik, Roger; Peters, Jens-Uwe; Giger, Rudolf; Buerkler, Markus; Bald, Eric, Tetrahedron Letters, 2011, 52(7), 749-752